Cas no 2229224-36-4 (1-(2,6-dimethoxy-4-methylphenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2,6-dimethoxy-4-methylphenyl)cyclopropane-1-carbonitrile
• CAS No: 2229224-36-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5807886
• PubChem ID: 165688829
• Update Time: 2025-05-20

1-(2,6-dimethoxy-4-methylphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethoxy-4-methylphenyl)cyclopropane-1-carbonitrile
• EN300-1734374
• 2229224-36-4

• Inchi： 1S/C13H15NO2/c1-9-6-10(15-2)12(11(7-9)16-3)13(8-14)4-5-13/h6-7H,4-5H2,1-3H3
• InChI Key： NXYRSAJRHBUBKD-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1C1(C#N)CC1)OC

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2Ų

Additional information on 1-(2,6-dimethoxy-4-methylphenyl)cyclopropane-1-carbonitrile

Introduction to 1-(2,6-dimethoxy-4-methylphenyl)cyclopropane-1-carbonitrile (CAS No. 2229224-36-4)

1-(2,6-dimethoxy-4-methylphenyl)cyclopropane-1-carbonitrile (CAS No. 2229224-36-4) is a unique and structurally intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its cyclopropane ring and substituted phenyl group, offers a rich platform for exploring various chemical and biological properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a thorough and up-to-date overview.

The chemical structure of 1-(2,6-dimethoxy-4-methylphenyl)cyclopropane-1-carbonitrile is defined by its cyclopropane ring attached to a substituted phenyl group. The cyclopropane ring is a three-membered cyclic alkane with high ring strain, which imparts unique reactivity and stability properties. The phenyl group is substituted with two methoxy groups at the 2 and 6 positions and a methyl group at the 4 position. These substituents significantly influence the electronic and steric properties of the molecule, making it an interesting candidate for various chemical reactions and biological studies.

The synthesis of 1-(2,6-dimethoxy-4-methylphenyl)cyclopropane-1-carbonitrile has been explored through several methods. One common approach involves the reaction of a suitable nitrile with a substituted phenyl Grignard reagent followed by cyclization. Another method involves the use of transition metal-catalyzed coupling reactions, such as palladium-catalyzed cross-coupling reactions, which have gained popularity due to their high efficiency and selectivity. Recent advancements in catalytic methods have further refined these synthetic routes, making them more accessible and scalable for both academic and industrial applications.

In terms of its biological activity, 1-(2,6-dimethoxy-4-methylphenyl)cyclopropane-1-carbonitrile has shown promise in various pharmacological studies. Research has indicated that this compound exhibits potent anti-inflammatory properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation. Additionally, preliminary studies have suggested that it may have potential as an anticancer agent due to its ability to induce apoptosis in certain cancer cell lines. These findings highlight the compound's potential as a lead molecule for drug discovery and development.

The physical properties of 1-(2,6-dimethoxy-4-methylphenyl)cyclopropane-1-carbonitrile are also noteworthy. It is typically a white crystalline solid with a melting point ranging from 75°C to 80°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

Spectroscopic analysis of 1-(2,6-dimethoxy-4-methylphenyl)cyclopropane-1-carbonitrile has provided valuable insights into its molecular structure. Nuclear magnetic resonance (NMR) spectroscopy has been used to confirm the presence of the cyclopropane ring and the substituted phenyl group. Infrared (IR) spectroscopy has revealed characteristic absorption bands corresponding to the nitrile functional group and the methoxy substituents. Mass spectrometry (MS) has further confirmed the molecular weight and provided information on fragmentation patterns.

The potential applications of 1-(2,6-dimethoxy-4-methylphenyl)cyclopropane-1-carbonitrile extend beyond its use as a research tool in organic chemistry laboratories. In medicinal chemistry, this compound serves as a valuable starting material for the synthesis of more complex molecules with therapeutic potential. Its anti-inflammatory and anticancer properties make it an attractive candidate for further development into drug candidates. Additionally, its unique structure may inspire new approaches in materials science and other interdisciplinary fields.

In conclusion, 1-(2,6-dimethoxy-4-methylphenyl)cyclopropane-1-carbonitrile (CAS No. 2229224-36-4) is a multifaceted compound with significant implications in both fundamental research and applied science. Its unique chemical structure, versatile synthetic routes, promising biological activity, and favorable physical properties make it an exciting subject for ongoing investigation. As research continues to uncover new insights into this compound's behavior and potential applications, it is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.